[2-bromo-4-[(Z)-2-cyano-3-(2-methyl-4-nitroanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate
Catalog No.
S7968115
CAS No.
M.F
C28H18BrN3O5
M. Wt
556.4 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
[2-bromo-4-[(Z)-2-cyano-3-(2-methyl-4-nitroanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate
IUPAC Name
[2-bromo-4-[(Z)-2-cyano-3-(2-methyl-4-nitroanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate
Molecular Formula
C28H18BrN3O5
Molecular Weight
556.4 g/mol
InChI
InChI=1S/C28H18BrN3O5/c1-17-13-21(32(35)36)10-11-25(17)31-27(33)20(16-30)14-18-9-12-26(24(29)15-18)37-28(34)23-8-4-6-19-5-2-3-7-22(19)23/h2-15H,1H3,(H,31,33)/b20-14-
InChI Key
GZRXEXKTZZLWKZ-ZHZULCJRSA-N
SMILES
CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C(=CC2=CC(=C(C=C2)OC(=O)C3=CC=CC4=CC=CC=C43)Br)C#N
Canonical SMILES
CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C(=CC2=CC(=C(C=C2)OC(=O)C3=CC=CC4=CC=CC=C43)Br)C#N
Isomeric SMILES
CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)/C(=C\C2=CC(=C(C=C2)OC(=O)C3=CC=CC4=CC=CC=C43)Br)/C#N
XLogP3
7.2
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
555.04298 g/mol
Monoisotopic Mass
555.04298 g/mol
Heavy Atom Count
37
Dates
Modify: 2024-01-05
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